Cas no 827573-90-0 (2-Pentenoic acid, 5-iodo-4,4-dimethyl-, phenylmethyl ester)

2-Pentenoic acid, 5-iodo-4,4-dimethyl-, phenylmethyl ester structure
827573-90-0 structure
Product name:2-Pentenoic acid, 5-iodo-4,4-dimethyl-, phenylmethyl ester
CAS No:827573-90-0
MF:C14H17O2I
MW:344.18758
CID:684128
PubChem ID:71417429

2-Pentenoic acid, 5-iodo-4,4-dimethyl-, phenylmethyl ester Chemical and Physical Properties

Names and Identifiers

    • 2-Pentenoic acid, 5-iodo-4,4-dimethyl-, phenylmethyl ester
    • benzyl 5-iodo-4,4-dimethylpent-2-enoate
    • 827573-90-0
    • DTXSID80836768
    • Inchi: InChI=1S/C14H17IO2/c1-14(2,11-15)9-8-13(16)17-10-12-6-4-3-5-7-12/h3-9H,10-11H2,1-2H3
    • InChI Key: VBRXEXXVEVMRHZ-UHFFFAOYSA-N
    • SMILES: CC(C)(CI)C=CC(=O)OCC1=CC=CC=C1

Computed Properties

  • Exact Mass: 344.02733g/mol
  • Monoisotopic Mass: 344.02733g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 6
  • Complexity: 265
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • Topological Polar Surface Area: 26.3Ų
  • XLogP3: 4.5

2-Pentenoic acid, 5-iodo-4,4-dimethyl-, phenylmethyl ester Related Literature

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